1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyrrolidin-2-one

• IUPAC Name: 1-(benzotriazol-1-ylmethyl)pyrrolidin-2-one
• InChI: InChI=1S/C11H12N4O/c16-11-6-3-7-14(11)8-15-10-5-2-1-4-9(10)12-13-15/h1-2,4-5H,3,6-8H2
• InChI Key: SHDKBRLVIQASEB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CN2C3=CC=CC=C3N=N2
• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol

Description

1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyrrolidin-2-one, also known as BTP, is a compound that has been widely used in scientific research. BTP is a white crystalline powder that is soluble in water and organic solvents. This compound has been used in various fields of research, such as biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyrrolidin-2-one is based on its ability to chelate metal ions. 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyrrolidin-2-one forms a complex with metal ions by coordinating with the lone pair of electrons on the nitrogen atoms of the benzotriazole and pyrrolidin-2-one groups. This complexation can be monitored by fluorescence spectroscopy, which allows for the detection and quantification of metal ions in biological samples.
Biochemical and Physiological Effects:
1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyrrolidin-2-one has been shown to have a variety of biochemical and physiological effects. It has been used to study the role of metal ions in biological systems, such as the regulation of enzymatic activity and protein folding. 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyrrolidin-2-one has also been used to study the bioavailability of metal ions in living organisms, which is important for understanding their role in health and disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyrrolidin-2-one in lab experiments is its high selectivity for metal ions. 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyrrolidin-2-one has been shown to selectively detect and quantify metal ions in complex biological samples. However, one of the limitations of using 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyrrolidin-2-one is its sensitivity to environmental factors such as pH and temperature. The reaction conditions must be carefully controlled to ensure accurate and reproducible results.

Future Directions

There are many future directions for the use of 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyrrolidin-2-one in scientific research. One potential application is in the development of new metal-based drugs for the treatment of diseases such as cancer and Alzheimer's disease. 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyrrolidin-2-one could also be used to study the role of metal ions in the immune system and in the development of new vaccines. Additionally, 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyrrolidin-2-one could be used to study the role of metal ions in environmental systems, such as the impact of heavy metals on ecosystems.

Synthesis Methods

The synthesis of 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyrrolidin-2-one involves the reaction of 1H-1,2,3-benzotriazole and pyrrolidin-2-one in the presence of a catalyst. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide. The yield of 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyrrolidin-2-one can be improved by optimizing the reaction conditions such as temperature, reaction time, and concentration of reactants.

Scientific Research Applications

1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyrrolidin-2-one has been widely used in scientific research due to its unique properties. It has been used as a fluorescent probe for the detection of metal ions such as copper and zinc. 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)pyrrolidin-2-one has also been used as a ligand in the synthesis of metal complexes for catalytic and medicinal applications.